Thioredoxins

• CAS: 52500-60-4
• Molecular Formula: C9H16N3O2S+
• Molecular Weight: 230.31 g/mol
• InChI: InChI=1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/p+1/t7-/m0/s1
• InChIKey: SSISHJJTAXXQAX-ZETCQYMHSA-O

Thioredoxin Procurement Specifications

Thioredoxin (Trx) is a ~12 kDa thiol-disulfide oxidoreductase belonging to the thioredoxin superfamily, characterized by a conserved Cys-Xaa-Xaa-Cys active-site motif that catalyzes reversible disulfide exchange reactions via a dithiol mechanism [1]. The canonical product associated with CAS 52500-60-4 is recombinant E. coli thioredoxin (UniProt P0AA25, mol wt 11.7 kDa), supplied as an essentially salt-free, lyophilized powder with purity ≥90% by SDS-PAGE and a guaranteed specific activity of ≥3 units/mg protein in the insulin reduction assay . This compound serves as a foundational reagent for thioredoxin reductase-coupled assays, peroxiredoxin activity measurements, and general disulfide reductase studies in both academic and industrial settings [2].

Specific Activity Reported spec supports insulin reduction assay workflow

Formulation Salt-free lyophilized powder enables precise reconstitution

Purity Basis SDS-PAGE purity specification suitable for enzyme-coupled studies

• [1] Aslund F, Berndt KD, Holmgren A. Redox potentials of glutaredoxins and other thiol-disulfide oxidoreductases of the thioredoxin superfamily determined by direct protein-protein redox equilibria. J Biol Chem. 1997 Dec 5;272(49):30780-6. doi: 10.1074/jbc.272.49.30780. PMID: 9388218. View Source
• [2] Holmgren A. Thioredoxin catalyzes the reduction of insulin disulfides by dithiothreitol and dihydrolipoamide. J Biol Chem. 1979 Oct 10;254(19):9627-32. PMID: 385588. View Source

Why Thioredoxin Cannot Be Substituted

Despite sharing the thioredoxin fold, members of the thioredoxin superfamily—including glutaredoxin (Grx), protein disulfide isomerase (PDI), and DsbA—exhibit a >100,000-fold range in equilibrium constants with glutathione and profoundly divergent substrate specificities that preclude interchangeable use [1]. Thioredoxin is the most reducing member of this superfamily (E°′ = −270 mV), whereas glutaredoxin 1 and 3 are significantly more oxidizing (−233 mV and −198 mV, respectively), and DsbA is the most oxidizing (−124 mV) [1]. Critically, glutaredoxin does not catalyze insulin disulfide reduction at concentrations where thioredoxin is highly active, while glutaredoxin is >10-fold more effective than thioredoxin for dethiolation of S-glutathiolated proteins [2]. These quantitative functional gaps mean that substituting one redox protein for another without verifying substrate-specific activity will produce either false negatives or quantitatively misleading results in biochemical assays.

Thioredoxin (Trx)

Glutaredoxin (Grx)

Redox potential mismatch may alter disulfide reduction equilibrium

Thioredoxin

Glutaredoxin

Insulin reduction inactive with Grx, may generate false-negative results

Thioredoxin

Protein Disulfide Isomerase (PDI)

PDI isomerase side-activity may confound reductase-specific data

• [1] Aslund F, Berndt KD, Holmgren A. Redox potentials of glutaredoxins and other thiol-disulfide oxidoreductases of the thioredoxin superfamily determined by direct protein-protein redox equilibria. J Biol Chem. 1997 Dec 5;272(49):30780-6. doi: 10.1074/jbc.272.49.30780. PMID: 9388218. View Source
• [2] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. View Source

Thioredoxin vs. Superfamily Members: Quantitative Evidence

Redox Potential: Strongest Reductant in the Superfamily

Direct protein-protein redox equilibria measurements demonstrate that E. coli thioredoxin (Trx) possesses a standard state redox potential (E°′) of −270 mV, making it the most reducing member among the characterized thiol-disulfide oxidoreductases of the thioredoxin superfamily [1]. In the same study, E. coli glutaredoxin 1 (Grx1) was measured at −233 mV, glutaredoxin 3 (Grx3) at −198 mV, and DsbA at −124 mV [1]. This establishes a quantitative reducing power hierarchy of Trx > Grx1 > Grx3 > DsbA, with thioredoxin being 37 mV more reducing than Grx1, 72 mV more reducing than Grx3, and 146 mV more reducing than DsbA. An independent study using glutathione redox buffers confirmed E. coli Trx at approximately −260 mV, with pig liver Grx at −159 ± 4 mV [2]. The substantial redox potential gap means that thioredoxin can thermodynamically drive disulfide reduction reactions that Grx or DsbA cannot.

Redox Potential

Head-to-head

Trx −270 mV vs. Grx1 −233 mV, Grx3 −198 mV, DsbA −124 mV

Trx is the most reducing superfamily member

Measured by protein-protein redox equilibria

Evidence Dimension	Standard state redox potential (E°′) — reducing power
Target Compound Data	E. coli Trx: E°′ = −270 mV [1]; −260 mV [2]
Comparator Or Baseline	E. coli Grx1: −233 mV; E. coli Grx3: −198 mV; DsbA: −124 mV [1]. Pig liver Grx: −159 ± 4 mV [2]
Quantified Difference	Trx is 37 mV more reducing than Grx1; 72 mV more reducing than Grx3; 146 mV more reducing than DsbA; ~101 mV more reducing than pig liver Grx
Conditions	Direct protein-protein redox equilibria using reverse-phase HPLC separation of oxidized/reduced forms; equilibrium constants transformed via NADPH/thioredoxin reductase system (pH 7.0, 25°C) [1]; glutathione redox buffer equilibrium method [2]

Why This Matters

Procurement of Trx rather than Grx or DsbA is mandatory when the experimental system requires the strongest possible thermodynamic driving force for protein disulfide reduction, as the 37–146 mV gap corresponds to a >10-fold difference in equilibrium reduction efficiency.

• [1] Aslund F, Berndt KD, Holmgren A. Redox potentials of glutaredoxins and other thiol-disulfide oxidoreductases of the thioredoxin superfamily determined by direct protein-protein redox equilibria. J Biol Chem. 1997 Dec 5;272(49):30780-6. doi: 10.1074/jbc.272.49.30780. PMID: 9388218. View Source
• [2] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. View Source

Insulin Disulfide Reduction: Activity vs. Glutaredoxin

In a direct comparative study using insulin as a model protein disulfide substrate, glutaredoxin did not facilitate insulin reduction at equal concentrations, whereas thioredoxin was nearly as effective as protein disulfide isomerase (PDI) [1]. Human thioredoxin was similar to E. coli thioredoxin in reactivity and specificity [1]. Quantitatively, E. coli thioredoxin at 5 μM concentration accelerated the reduction of 0.130 mM insulin by 1.0 mM dithiothreitol at pH 7 approximately 20-fold, with a pH optimum of 7.5 [2]. The second-order rate constant for reduction of thioredoxin-S₂ by DTT was measured at 1647 M⁻¹ s⁻¹ at pH 7.2, which is 10² to 10³ times larger than the reaction between insulin or linear model disulfides and DTT alone [2]. This functional dichotomy—Trx active, Grx inactive—constitutes a binary yes/no differentiation for insulin-based assay systems.

Insulin Reduction Activity

Head-to-head

Trx accelerates ~20-fold; Grx inactive

Binary activity difference critical for method selection

Insulin turbidity assay, pH 7.0–7.5

Evidence Dimension	Insulin disulfide reduction catalytic activity
Target Compound Data	E. coli Trx: 20-fold acceleration of insulin reduction at 5 μM (0.130 mM insulin, 1.0 mM DTT, pH 7); second-order rate constant k = 1647 M⁻¹ s⁻¹ for Trx-S₂ + DTT [2]
Comparator Or Baseline	Glutaredoxin: no detectable insulin reduction at equal concentrations [1]; PDI: very effective, comparable to Trx [1]
Quantified Difference	Trx vs. Grx: qualitative all-or-none difference (active vs. inactive); Trx vs. uncatalyzed DTT reaction: ~20-fold rate acceleration; Trx-S₂ + DTT reaction is 100–1000× faster than DTT + insulin direct reaction [2]
Conditions	Insulin reduction assay: 0.130 mM insulin, 1.0 mM DTT, 5 μM Trx, pH 7.0–7.5, turbidity measured at 650 nm; stopped-flow fluorescence for rate constant measurement at pH 7.2 [2]

Why This Matters

For laboratories employing the widely standardized insulin reduction assay to quantify thioredoxin activity or screen thioredoxin reductase inhibitors, procurement of authentic thioredoxin is non-negotiable—glutaredoxin will yield a false-negative result, and substituting any other superfamily member without verification compromises data integrity.

• [1] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. View Source
• [2] Holmgren A. Thioredoxin catalyzes the reduction of insulin disulfides by dithiothreitol and dihydrolipoamide. J Biol Chem. 1979 Oct 10;254(19):9627-32. PMID: 385588. View Source

Protein Dethiolation: Glutaredoxin vs. Thioredoxin Efficacy

When the disulfide-reducing activities of glutaredoxin, thioredoxin, and PDI were directly compared against a mixture of ³⁵S-glutathiolated hepatocyte proteins as substrate, glutaredoxin was over 10 times more effective on a molar basis than either thioredoxin or PDI at dethiolating these S-glutathiolated protein targets [1]. All three enzymes could completely dethiolate all ³⁵S-labeled protein bands, but the rate advantage of Grx was consistent across the substrate panel, with dethiolation of individual protein bands varying only 3- to 4-fold in relative rate [1]. This quantitative superiority of Grx for mixed-disulfide substrates stands in direct contrast to the insulin reduction data: Grx is the preferred catalyst for S-glutathiolated protein reduction, whereas Trx and PDI are preferred for protein disulfide (insulin-type) reduction [1]. The redox potential of pig liver Grx was determined to be −159 ± 4 mV—thermodynamically weaker than E. coli Trx (−260 mV) yet kinetically far superior for dethiolation [1].

Dethiolation Efficiency

Head-to-head

Grx >10× more effective than Trx on S-glutathiolated proteins

Substrate-specific catalytic preference for mixed disulfides

³⁵S-labeled hepatocyte protein substrate

Evidence Dimension	Catalytic efficiency for S-glutathiolated protein dethiolation (molar basis)
Target Compound Data	E. coli Trx: baseline dethiolation activity (reference level) on ³⁵S-glutathiolated hepatocyte protein mixture [1]
Comparator Or Baseline	Glutaredoxin: >10-fold more effective than Trx or PDI on a molar basis for dethiolation of S-glutathiolated proteins [1]
Quantified Difference	Grx >10× more effective than Trx for dethiolation; Grx redox potential −159 ± 4 mV vs. Trx −260 mV (Grx is ~101 mV more oxidizing, yet kinetically superior) [1]
Conditions	³⁵S-glutathiolated rat hepatocyte protein mixture as substrate; SDS-PAGE/autoradiography detection; comparison at equal molar concentrations of each dithiol protein [1]

Why This Matters

Investigators studying protein S-glutathiolation and mixed-disulfide redox signaling should procure glutaredoxin, not thioredoxin, as the primary catalyst—the >10-fold kinetic advantage of Grx is functionally decisive. Conversely, laboratories requiring a general protein disulfide reductase for non-glutathiolated targets should select thioredoxin.

• [1] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. View Source

Disulfide Isomerase Activity: PDI vs. Thioredoxin

The specific activity of protein disulfide-isomerase (PDI) was measured as 25-fold greater than that of thioredoxin in catalyzing disulfide bond isomerization using the standard 'scrambled' RNAase re-activation assay, where activity is expressed in μmol of active RNAase generated per minute [1]. This 25-fold differential is attributed primarily to the presence of multiple catalytic domains in PDI rather than to fundamental differences in active-site sequences [1]. The implication for procurement is clear: if the intended application is disulfide isomerization (i.e., reshuffling of non-native disulfide bonds during protein folding/refolding), PDI is the appropriate choice. However, when the desired activity is purely reductive (breakage of disulfide bonds without subsequent isomerization), thioredoxin delivers the targeted catalytic function without the confounding isomerase side-activity that PDI introduces [1].

Isomerase Activity

Head-to-head

PDI 25× Trx specific activity in scrambled RNAase assay

PDI suited for isomerization, Trx for clean reduction

Isomerase side-activity context

Evidence Dimension	Specific activity for disulfide bond isomerization (scrambled RNAase re-activation assay)
Target Compound Data	Thioredoxin: specific activity set as baseline reference in isomerase assay (exact units not reported; relative value = 1×) [1]
Comparator Or Baseline	PDI: specific activity 25-fold greater than thioredoxin in the same assay [1]
Quantified Difference	PDI = 25× thioredoxin specific activity for disulfide isomerization [1]
Conditions	Standard scrambled RNAase re-activation assay; activity expressed as μmol active RNAase generated/min; both enzymes compared at equivalent conditions [1]

Why This Matters

When the experimental goal is to study or utilize reductive disulfide cleavage without isomerization confounding, thioredoxin is the cleaner, more mechanistically targeted reagent—PDI's 25-fold higher isomerase activity introduces an unwanted catalytic function that can complicate data interpretation in reductase-specific studies.

• [1] Hawkins HC, Blackburn EC, Freedman RB. Comparison of the activities of protein disulphide-isomerase and thioredoxin in catalysing disulphide isomerization in a protein substrate. Biochem J. 1991 Apr 15;275(Pt 2):349-353. doi: 10.1042/bj2750349. PMID: 2025222. View Source

E. coli vs. Human Thioredoxin Specific Activity

Commercial recombinant E. coli thioredoxin (Sigma T0910, CAS 52500-60-4) is specified at ≥3 units/mg protein (insulin reduction assay), ≥90% purity by SDS-PAGE, mol wt 11.7 kDa, supplied as essentially salt-free lyophilized powder with water solubility of 1.90–2.10 mg/mL yielding a clear, colorless solution . In contrast, recombinant human thioredoxin (Calbiochem, also CAS 52500-60-4) is specified at ≥1.7 units/mg protein under comparable assay conditions , while N-terminal histidine-tagged human Trx preparations achieve ≥5 U/mg but with the added steric consideration of the affinity tag . Human and E. coli thioredoxin have been shown to exhibit similar reactivity and substrate specificity [1], indicating that the activity difference observed in commercial specifications primarily reflects batch-to-batch and formulation variation rather than intrinsic catalytic disparity. The E. coli-derived product also benefits from well-characterized stability: lyophilized powder is stable at −20°C, and reconstituted protein solution remains stable at 2–8°C for 2–7 days under sterile conditions .

Commercial Spec Activity

Cross-study comparable

E. coli Trx ≥3 U/mg; human Trx ≥1.7 U/mg (untagged)

Reported specific activity context for sourcing decisions

Batch and formulation variation context

Evidence Dimension	Commercial recombinant product specific activity (insulin reduction assay) and purity
Target Compound Data	E. coli Trx (Sigma T0910, CAS 52500-60-4): ≥3 units/mg protein, purity ≥90% SDS-PAGE, MW 11.7 kDa, salt-free lyophilized powder, solubility 1.90–2.10 mg/mL
Comparator Or Baseline	Human recombinant Trx (Calbiochem, CAS 52500-60-4): ≥1.7 units/mg protein, MW ~12 kDa ; Human Trx N-His-tagged: ≥5 U/mg
Quantified Difference	E. coli Trx (untagged): ~1.8-fold higher specific activity than untagged human Trx (3 vs. 1.7 U/mg) but lower than His-tagged human Trx (3 vs. 5 U/mg, where the tag alters active-site accessibility)
Conditions	Unit definition: 1 unit causes a ΔA₆₅₀ of 1.0 in 1 min at 25°C in the insulin reduction assay with DTT as reductant; SDS-PAGE purity assessment

Why This Matters

For cost-sensitive, high-throughput biochemical screening programs, E. coli thioredoxin offers a favorable specific-activity-to-cost ratio versus untagged human Trx, and its essentially salt-free, lyophilized formulation facilitates precise reconstitution for automated liquid handling systems without salt interference.

• [1] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. (Human thioredoxin was similar to Escherichia coli thioredoxin in reactivity and specificity.) View Source

Thioredoxin Research & Industrial Applications

Insulin Disulfide Reduction Assays

Coupled NADPH-Thioredoxin Reductase System

Clean Disulfide Reduction Without Isomerase Activity

Thioredoxin-Peroxiredoxin Coupled Activity Assays

Application

Selection Property

Validation Focus

Insulin Disulfide Reduction Assays

Specific activity specification

Insulin reduction rate context

Coupled NADPH-Thioredoxin Reductase System

Purity and salt-free formulation

NADPH-TrxR coupling efficiency

Clean Disulfide Reduction Without Isomerase Activity

Absence of isomerase side-activity

Isomerase activity background review

Thioredoxin-Peroxiredoxin Coupled Activity Assays

Disulfide reductase activity

Peroxiredoxin reduction endpoint validation

• [1] Holmgren A. Thioredoxin catalyzes the reduction of insulin disulfides by dithiothreitol and dihydrolipoamide. J Biol Chem. 1979 Oct 10;254(19):9627-32. PMID: 385588. View Source
• [2] Jung CH, Thomas JA. S-glutathiolated hepatocyte proteins and insulin disulfides as substrates for reduction by glutaredoxin, thioredoxin, protein disulfide isomerase, and glutathione. Arch Biochem Biophys. 1996 Nov 1;335(1):61-72. doi: 10.1006/abbi.1996.0482. View Source